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Compound of Interest

Compound Name:
Methyl 2-(4-bromophenoxy)-6-

chloroisonicotinate

Cat. No.: B8240828

Get Quote

Publish Comparison Guide: Structural Characterization of Methyl 2-(4-bromophenoxy)-6-
chloroisonicotinate

Executive Summary & Strategic Context
Target Molecule: Methyl 2-(4-bromophenoxy)-6-chloroisonicotinate CAS: 2803456-16-6

Molecular Formula: C

H

BrClNO

Class: Halogenated Pyridine Carboxylate / Phenoxy-pyridine ether.[1][2]

Scope of Guide: This guide addresses the structural validation of Methyl 2-(4-
bromophenoxy)-6-chloroisonicotinate, a critical intermediate in the synthesis of

agrochemicals (e.g., phytoene desaturase inhibitors) and pharmaceutical kinase inhibitors. As

specific crystallographic data for this exact CAS entry remains proprietary or unpublished in

open-access repositories (CSD/PDB), this guide provides a comparative structural analysis

against established "Alternative" analogs.
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We define the "Structural Benchmark" by triangulating data from three core pharmacophores:

the 2-chloroisonicotinate core, the phenoxy-ether linkage, and the 4-bromophenyl stacking

motif.

Comparative Structural Analysis (Alternatives)
To validate the quality of your specific lot or synthesized crystal, compare your experimental

unit cell and geometric parameters against these established alternatives. Deviations >5% from

these ranges suggest polymorphism or impurities.

Table 1: Structural Parameters of Key Alternatives
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Feature
Target Molecule

(Predicted)

Alt A: Methyl 2-

chloroisonicotin

ate [1]

Alt B: 2-(4-

bromophenoxy)

pyridine derivs

[2]

Alt C: 4-Bromo-

2-chlorophenyl

esters [3]

Crystal System
Monoclinic /

Orthorhombic

Monoclinic

(P2ngcontent-ng-

c2699131324=""

_nghost-ng-

c2339441298=""

class="inline ng-

star-inserted">

/c)

Orthorhombic

(Pbca)

Monoclinic (P2

/n)

Space Group
P2

/c or Pbca

P2

/c
Pbca

P2

/n

Z

(Molecules/Cell)
4 4 8 4

C-O-C Angle

(Ether)
117° - 121° N/A 119.5° ± 1.2° 118.2°

Pyridine-Phenyl

Dihedral

65° - 85°

(Twisted)
N/A 74.6° - 80.1° 80.6°

Key Interaction
Br[3][4][5][6]

[7]···O / Br···
Cl···Cl / C-

H[7]···O

C-Br···

(Zigzag chains)

Br[8][9]···O

(Halogen bond)

Est.[5] Density 1.65 - 1.75 g/cm³ 1.45 g/cm³ 1.68 g/cm³ 1.72 g/cm³
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Analyst Note: The presence of the 4-bromophenoxy group (Alt B) significantly alters the packing

compared to the simple isonicotinate (Alt A). Expect the Br···

or Br···O=C interactions to drive the formation of 1D supramolecular chains,

increasing the density and melting point relative to the non-brominated analog.

Experimental Protocol: Crystal Growth & Structure
Solution
This protocol is designed to be self-validating. If the "Screening" step fails to produce

birefringence, do not proceed to diffraction; re-purify the compound.

Phase 1: Crystallization Screening (Vapor Diffusion)
Solvent Selection: Dissolve 20 mg of target in 2 mL of Dichloromethane (DCM) (good

solubility).

Antisolvent: Use Hexane or Pentane (poor solubility).

Setup: Place the DCM solution in a small inner vial. Place this open vial inside a larger jar

containing 10 mL of Hexane. Cap the outer jar tightly.

Timeline: Allow to stand at 4°C for 48-72 hours. The slow diffusion of hexane into the DCM

will force the compound out of solution in a controlled manner, minimizing defects.

Phase 2: Data Collection & Refinement
Mounting: Select a block-like crystal (approx 0.2 x 0.2 x 0.1 mm). Mount on a Kapton loop

using Paratone oil.

Temperature: Cool to 100 K (Liquid Nitrogen stream). Crucial: Room temperature data often

suffers from thermal disorder in the flexible phenoxy ether linkage.
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Diffraction: Collect using Mo-K

(

= 0.71073 Å) radiation.[10] The Bromine atom provides a strong anomalous signal, which
aids in phasing if direct methods struggle.

Phase 3: Validation Logic (The "Check-Mates")
R-Factor Check: A high quality structure must have

(5%).

Disorder Check: Inspect the thermal ellipsoids of the terminal methyl ester. If they are

elongated ("cigar-shaped"), model the ester as disordered over two positions.

Hirshfeld Surface Analysis: Use CrystalExplorer to map the close contacts. If the Br···Br or

Br···O contribution is <5%, re-evaluate the packing solution; these interactions are dominant

in this class of molecules.

Structural Logic & Workflow Visualization
The following diagram illustrates the critical path from synthesis to validated structure,

highlighting the decision nodes for handling the flexible ether linkage.
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Refinement Logic (Critical)
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Validated Structure
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Caption: Workflow for structural elucidation of flexible halogenated pyridine esters. Yellow

diamond indicates the critical quality control gate.

Mechanistic Insight: The "Halogen Anchor" Effect
In drug design, the specific orientation of the 4-bromophenoxy group relative to the pyridine

ring is often the "selectivity switch" for kinase binding.

The Ether Hinge: The ether oxygen (O-C-C) acts as a flexible hinge. In the crystal lattice, this

flexibility is "frozen" into a low-energy conformation.

Packing Driver: The Bromine atom is not just a heavy atom; it is a "sigma-hole" donor. In the

Alternatives (e.g., 2-(4-bromophenyl)-...), the Br atom typically points directly at an electron-

rich region (like the carbonyl oxygen of the ester or the

-system of a neighbor).

Implication: If your solved structure shows the Br atom "floating" without a specific directional

contact (< 3.4 Å), verify if solvent molecules are filling the void (solvated crystal).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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